Cas no 1396815-53-4 (ethyl 5-[5-(furan-2-yl)-1,2-oxazole-3-amido]pyrazolo[1,5-a]pyridine-3-carboxylate)

• Product Name: ethyl 5-[5-(furan-2-yl)-1,2-oxazole-3-amido]pyrazolo[1,5-a]pyridine-3-carboxylate
• CAS No: 1396815-53-4
• MF: C₁₈H₁₄N₄O₅
• MW: 366.327563762665
• CID: 5405767
• Update Time: 2025-10-27

ethyl 5-[5-(furan-2-yl)-1,2-oxazole-3-amido]pyrazolo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• CBDXJQVYPYJHCC-UHFFFAOYSA-N
• ethyl 5-[5-(furan-2-yl)-1,2-oxazole-3-amido]pyrazolo[1,5-a]pyridine-3-carboxylate

• Inchi： 1S/C18H14N4O5/c1-2-25-18(24)12-10-19-22-6-5-11(8-14(12)22)20-17(23)13-9-16(27-21-13)15-4-3-7-26-15/h3-10H,2H2,1H3,(H,20,23)
• InChI Key： CBDXJQVYPYJHCC-UHFFFAOYSA-N
• SMILES： C12=C(C(OCC)=O)C=NN1C=CC(NC(C1C=C(C3=CC=CO3)ON=1)=O)=C2

Additional information on ethyl 5-[5-(furan-2-yl)-1,2-oxazole-3-amido]pyrazolo[1,5-a]pyridine-3-carboxylate

Ethyl 5-[5-(Furan-2-yl)-1,2-Oxazole-3-amido]Pyrazolo[1,5-a]Pyridine-3-Carboxylate: A Comprehensive Overview

Ethyl 5-[5-(furan-2-yl)-1,2-oxazole-3-amido]pyrazolo[1,5-a]pyridine-3-carboxylate is a complex organic compound with the CAS number 1396815-53-4. This compound is of significant interest in the fields of organic chemistry and pharmacology due to its unique structural features and potential biological activities. The molecule combines several functional groups, including a pyrazolo[1,5-a]pyridine core, an oxazole ring, and a furan moiety, which contribute to its diverse chemical properties.

The pyrazolo[1,5-a]pyridine core is a heterocyclic structure that is known for its aromaticity and stability. This core is often found in various bioactive compounds and has been extensively studied for its potential applications in drug design. The oxazole ring attached to the pyrazolo[1,5-a]pyridine core adds additional functionality, such as increased electron-withdrawing effects and enhanced conjugation. The presence of the furan group further diversifies the compound's electronic properties and may influence its interaction with biological systems.

Recent studies have highlighted the importance of such compounds in medicinal chemistry. For instance, researchers have explored the potential of ethyl 5-[5-(furan-2-yl)-1,2-oxazole-3-amido]pyrazolo[1,5-a]pyridine-3-carboxylate as a lead compound for the development of new therapeutic agents. Its structure suggests that it may exhibit activity against various disease targets, including cancer and inflammatory conditions. The amide group in the molecule could play a critical role in binding to specific protein targets, making it a promising candidate for further investigation.

The synthesis of this compound involves a series of multi-step reactions that require precise control over reaction conditions. Key steps include the formation of the pyrazolo[1,5-a]pyridine core through cyclization reactions and the subsequent introduction of the oxazole and furan moieties. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis process, ensuring high yields and purity.

In terms of applications, ethyl 5-[5-(furan-2-yl)-1,2-oxazole-3-amido]pyrazolo[1,5-a]pyridine-3-carboxylate has shown potential in several areas. Its ability to modulate cellular signaling pathways makes it a valuable tool in studying disease mechanisms. Additionally, its structural versatility allows for further modification to enhance its bioavailability and efficacy as a drug candidate.

Recent advancements in computational chemistry have also provided deeper insights into the properties of this compound. Molecular docking studies have revealed that it may bind effectively to certain enzymes and receptors involved in critical biological processes. These findings underscore its potential as a lead compound for drug discovery programs targeting various therapeutic areas.

In conclusion, ethyl 5-[5-(furan-2-yl)-1,2-oxazole-3-amido]pyrazolo[1,5-a]pyridine-3-carboxylate represents a significant advancement in organic chemistry. Its unique structure and promising biological activities make it an attractive candidate for further research and development in the pharmaceutical industry.